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Compound of Interest

Compound Name: Picilorex hydrochloride

CAS No.: 56109-02-5

Cat. No.: B12734825

Get Quote

Executive Summary & Immediate Action
Picilorex hydrochloride (CAS: 62510-56-9 (base)) is a synthetic pyrrolidine derivative with

anorectic and stimulant properties.[1] As a monoamine reuptake inhibitor, it acts on the central

nervous system and must be handled as a High Potency Active Pharmaceutical Ingredient

(HPAPI).

CRITICAL DISPOSAL DIRECTIVE:

DO NOT flush down the drain.[1][2][3]

DO NOT dispose of in general trash or biohazard bags (red bags).[1]

MANDATORY: Dispose of via High-Temperature Incineration through a licensed hazardous

waste contractor or reverse distributor.[1]
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To ensure compliant disposal, the chemical nature of the substance must be understood.[1][4]

Picilorex is structurally related to other pyrrolidine stimulants.[1]

Property Data

Chemical Name
3-(4-chlorophenyl)-5-cyclopropyl-2-

methylpyrrolidine hydrochloride

CAS Number 62510-56-9 (Parent Base)

Molecular Formula C₁₄H₁₈ClN[1] · HCl

Pharmacological Class Anorectic / Monoamine Reuptake Inhibitor

Physical State White to off-white crystalline solid

Solubility Soluble in water (HCl salt form)

Hazard Class
Toxic (Acute Oral), Irritant, Potential CNS

Stimulant

Scientific Rationale for Protocols: The hydrochloride salt increases water solubility, making the

compound highly mobile in aquatic environments.[1] This necessitates strict "zero-discharge"

protocols to prevent groundwater contamination.[1] As a CNS stimulant, accidental exposure

via inhalation of dust during disposal preparation poses a significant operator risk [1].[1]

Operational Handling & Containment
Before disposal, the waste must be secured.[1][3][5][6] The following "Self-Validating System"

ensures that if a step fails, the operator is still protected.

A. Personal Protective Equipment (PPE) Matrix
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PPE Type Specification Rationale

Respiratory

N95 minimum; P100/HEPA

recommended for powder

handling.[1]

Prevents inhalation of airborne

particulates during

weighing/transfer.[1]

Dermal
Double Nitrile Gloves (0.11mm

min thickness).[1]

Creates a redundancy barrier

against transdermal

absorption.[1]

Ocular Chemical Splash Goggles.[1]
Prevents mucosal absorption

via the eyes.[1]

Body
Tyvek® Lab Coat or Coveralls.

[1]

Prevents particulate

accumulation on street clothes.

[1]

B. Engineering Controls[1]
Primary: All open handling (weighing, solution preparation) must occur within a Chemical

Fume Hood or Powder Containment Hood.[1]

Secondary: Use a disposable bench pad (absorbent side up) to capture micro-spills.[1]

Step-by-Step Disposal Protocol
This workflow adheres to EPA Resource Conservation and Recovery Act (RCRA) standards for

non-listed pharmaceutical hazardous waste.[1]

Phase 1: Waste Segregation & Characterization[1]
Identify the Stream: Picilorex HCl is classified as Non-RCRA Regulated Hazardous Waste

(unless specifically P-listed in your local jurisdiction, which is rare for this specific compound,

but it is always treated as toxic).[1]

Segregate: Do not mix with oxidizing agents or strong acids.[1] Keep separate from

biohazardous waste (sharps/blood) to ensure it goes to the correct incinerator.[1]

Phase 2: Packaging (The Double-Containment Rule)[1]
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Solid Waste (Powder/Tablets):

Place the substance in a clear, sealable polyethylene bag (Zip-lock type).[1]

Place this bag inside a Wide-Mouth High-Density Polyethylene (HDPE) Jar.

Add a small amount of absorbent material (vermiculite) to cushion and absorb any

potential moisture.[1]

Liquid Waste (Stock Solutions):

Collect in a glass or HDPE waste container compatible with the solvent (usually

water/methanol).[1]

Leave 10% headspace to prevent over-pressurization.[1]

Phase 3: Labeling
Affix a hazardous waste label with the following specific details:

Contents: "Picilorex Hydrochloride - CNS Stimulant"[1]

Hazards: "TOXIC"[1][7]

Generator: [Lab Name/PI Name]

Phase 4: Destruction
Transfer the container to your institution's Environmental Health & Safety (EHS) office or a

licensed Reverse Distributor.[1]

Required Method:Incineration at >1000°C.[1]

Why? High temperatures are required to break the pyrrolidine ring and chlorinated phenyl

structure, preventing the release of toxic chlorinated byproducts [2].

Visual Workflow: Disposal Decision Logic
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The following diagram illustrates the critical decision points for disposing of Picilorex HCl,

ensuring no path leads to environmental release.

Start: Picilorex HCl Waste

Is the Waste Solid or Liquid? PROHIBITED:
Drain Disposal / Trash

 Do Not

Solid Waste
(Powder/Tablets)

Liquid Waste
(Solutions)

Step 1: Double Bag
in Polyethylene

Step 1: Collect in
HDPE/Glass Container

Step 2: Secondary Containment
(Rigid HDPE Drum/Jar)

Step 3: Label 'TOXIC'
(Picilorex HCl)

FINAL: High-Temp Incineration
(Licensed Contractor)

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and destruction of Picilorex Hydrochloride waste

streams.
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Emergency Spill Procedures
In the event of a spill outside of the containment hood:

Evacuate: Clear the immediate area of personnel.

PPE Up: Don N95 mask, double gloves, and goggles.[1]

Contain: Cover powder spills with a wet paper towel (to prevent dust generation) or use a

dedicated spill pillow for liquids.[1]

Clean: Wipe the area with 10% Bleach Solution followed by water.[1] The bleach aids in

degrading the organic structure, though incineration of the cleanup materials remains

necessary.[1]

Dispose: All cleanup materials (towels, gloves) must be treated as hazardous waste and

disposed of according to the protocol above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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